![molecular formula C16H18N2OS B1425941 6-methyl-3-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-amine CAS No. 1256257-08-5](/img/structure/B1425941.png)
6-methyl-3-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-amine
Overview
Description
Synthesis Analysis
The synthetic route for this compound involves several steps, including cyclization, acylation, and functional group modifications. Researchers have explored various methods, such as heterocyclic ring formation , benzoylation , and amination reactions . Detailed synthetic protocols can be found in relevant literature .
Chemical Reactions Analysis
The compound’s reactivity depends on its functional groups. Potential reactions include acylation , nitration , and reductive amination . Researchers have investigated its behavior under various conditions .
Scientific Research Applications
Synthesis and Structural Analysis
Research on 6-methyl-3-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-amine and related compounds primarily focuses on their synthesis and structural analysis. Various methods have been developed for the synthesis of functionalized thieno[2,3-b]pyridines, often involving multicomponent condensation reactions. These methods facilitate the creation of complex molecules with potential applications in various fields, including medicinal chemistry and materials science. For instance, compounds like 3-amino-2-benzoyl-4-(furan-2-yl)-6-methyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide have been synthesized and structurally analyzed using X-ray structural analysis, showcasing the diverse structural possibilities within this chemical family (Dyachenko et al., 2019).
Heterocyclic Compound Synthesis
The compound and its derivatives are key in synthesizing a variety of heterocyclic compounds. These synthesized molecules, such as pyrido[2′,3′:3,4]pyrazolo[5,1‐c][1,2,4]triazine and pyrazolyl oxadiazolylthieno[2,3-b]pyridine derivatives, are of significant interest due to their structural uniqueness and potential utility in pharmaceuticals and chemical industries (Rateb, 2014).
Microwave-Assisted Synthesis
Innovative approaches like microwave-assisted synthesis have been applied to compounds in this category, resulting in more efficient synthesis processes. This method offers better yields and shorter reaction times compared to traditional methods, highlighting the advances in chemical synthesis techniques and their application in creating complex thieno[2,3-b]pyridine derivatives (Faty et al., 2011).
Antimicrobial Studies
Some derivatives of 6-methyl-3-(4-methylbenzoyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-amine have been explored for their antimicrobial properties. The synthesis of novel molecules based on the thieno[2,3-b]pyridine framework and their subsequent testing for antimicrobial and antifungal activity demonstrates the potential biomedical applications of these compounds (El-Essawy et al., 2010).
properties
IUPAC Name |
(2-amino-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-3-yl)-(4-methylphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2OS/c1-10-3-5-11(6-4-10)15(19)14-12-7-8-18(2)9-13(12)20-16(14)17/h3-6H,7-9,17H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRYXXTKUOJDUSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(SC3=C2CCN(C3)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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